6'-Hydroxy Delavirdine-d8

• Molecular Formula: C₂₂H₂₀D₈N₆O₄S
• Molecular Weight: 480.61
• Synonyms: N-[2-[[4-[1,6-Dihydro-3-[(1-methylethyl)amino]-6-oxo-2-pyridinyl]-1-piperazinyl]carbonyl]-1H-indol-5-yl]methanesulfonamide-d8; 1-[1,6-Dihydro-3-[(1-methylethyl)amino]-6-oxo-2-pyridinyl]-4-[[5-[(methylsulfonyl)amino]-1H-indol-2-yl]carbonyl]piperazine-

Description

6’-Hydroxy N-Desisopropyl Delavirdine-d8 (molecular formula: C₁₉D₈H₁₄N₆O₄S; molecular weight: 438.53 g/mol) is a deuterium-labeled derivative of the HIV-1 non-nucleoside reverse transcriptase inhibitor (NNRTI) Delavirdine. This compound is primarily utilized as an internal standard in pharmacokinetic and metabolic studies due to its isotopic stability, which enhances analytical precision in liquid chromatography-mass spectrometry (LC-MS) workflows . Its structure features eight deuterium atoms replacing protium at specific positions, minimizing metabolic interference while retaining chemical similarity to the parent molecule .

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key molecular differences between 6’-Hydroxy Delavirdine-d8 and related compounds:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Use
6’-Hydroxy Delavirdine-d8	C₁₉D₈H₁₄N₆O₄S	438.53	Deuterated hydroxy, sulfonyl, pyridine	LC-MS internal standard
6’-Hydroxy N-Desisopropyl Delavirdine	C₁₉H₂₂N₆O₄S	~430.5 (non-deuterated)	Hydroxy, sulfonyl, pyridine	Metabolite reference standard
Delavirdine (Parent Drug)	C₂₂H₂₈N₆O₃S	456.56	Isopropyl, sulfonyl, pyridine	Antiretroviral therapy
Dehydrodelavirdine Derivatives	Varies (e.g., C₂₂H₂₆N₆O₃S)	~454.5	Dehydrogenated backbone	Metabolic intermediates (hypothetical)

Key Observations :

• Deuterium Labeling: The d8 variant exhibits an 8 Da increase in molecular weight compared to its non-deuterated counterpart, critical for distinguishing isotopic peaks in mass spectrometry .
• Functional Groups : Retention of the hydroxy and sulfonyl groups ensures metabolic relevance to Delavirdine, while deuterium substitution reduces metabolic lability .

Research Findings and Limitations

• Clinical Relevance : Studies using 6’-Hydroxy Delavirdine-d8 have elucidated Delavirdine’s interaction with co-administered drugs like rifampicin, where CYP3A4 induction reduces Delavirdine plasma concentrations by ~90% .
• Limitations: Limited commercial availability (made-to-order status) and high costs restrict its use to well-funded laboratories .

Q & A

Q. What criteria should govern the inclusion of 6'-Hydroxy Delavirdine-d8 data in computational QSAR models?

• Methodology : Curate datasets using FAIR principles (Findable, Accessible, Interoperable, Reusable). Exclude compounds with missing assay parameters or undefined stereochemistry. Validate models via external test sets and applicability domain analysis. Publish validation metrics (R², RMSE) and descriptor importance rankings .